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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of Disperse
Red 167, a monoazo dye belonging to the disperse class of colorants. Primarily utilized in the

textile industry for dyeing polyester and its blended fabrics, a thorough understanding of its

light-absorbing characteristics is crucial for quality control, research, and development

applications. This document outlines the key spectroscopic data, a detailed experimental

protocol for determining its maximum absorption wavelength (λmax), and a logical workflow for

this analytical procedure.

Core Spectroscopic and Physicochemical Data
The essential quantitative data for Disperse Red 167 are summarized in the table below.

These parameters are fundamental for its identification, characterization, and quantification in

various matrices.
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Property Value Reference

Maximum Absorption

Wavelength (λmax)
525 nm [1]

Molecular Formula C23H26ClN5O7 [2]

Molecular Weight 519.93 g/mol [2][3]

Appearance Dark red powder [1][3]

Solubility
Soluble in acetone; Insoluble

in water
[1]

Molar Absorptivity (ε)
Not readily available in cited

literature

Determination of Maximum Absorption Wavelength
(λmax): Experimental Protocol
The following protocol describes a generalized method for determining the maximum

absorption wavelength of Disperse Red 167 using UV-Visible spectrophotometry. This

procedure is based on standard analytical practices for disperse dyes.

1. Objective:

To determine the wavelength at which Disperse Red 167 exhibits maximum absorbance

(λmax) in a suitable solvent.

2. Materials and Equipment:

Disperse Red 167 powder

Acetone (spectroscopic grade)

Volumetric flasks (10 mL, 100 mL)

Pipettes
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Quartz cuvettes (1 cm path length)

Double-beam UV-Visible spectrophotometer

3. Procedure:

Preparation of Stock Solution:

Accurately weigh approximately 10 mg of Disperse Red 167 powder.

Quantitatively transfer the dye into a 100 mL volumetric flask.

Dissolve the dye in a small amount of spectroscopic grade acetone and then dilute to the

mark with the same solvent. This will be the stock solution.

Preparation of Working Solution:

Pipette 1 mL of the stock solution into a 10 mL volumetric flask.

Dilute to the mark with spectroscopic grade acetone. The concentration of this working

solution should be such that its maximum absorbance falls within the linear range of the

spectrophotometer (typically 0.2 - 1.0 Absorbance Units).

Spectrophotometric Analysis:

Turn on the spectrophotometer and allow it to warm up for at least 30 minutes.

Set the wavelength range for scanning from 400 nm to 700 nm.

Use spectroscopic grade acetone as the blank reference. Fill a quartz cuvette with the

blank and place it in the reference beam of the spectrophotometer.

Fill another quartz cuvette with the prepared working solution of Disperse Red 167 and

place it in the sample beam.

Perform a baseline correction with the blank.

Scan the absorbance of the sample solution across the specified wavelength range.
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Data Analysis:

Identify the wavelength at which the highest absorbance peak is observed. This

wavelength is the λmax of Disperse Red 167.

Record the absorbance value at the λmax.

Logical Workflow for λmax Determination
The following diagram illustrates the logical steps involved in the experimental determination of

the maximum absorption wavelength of a disperse dye.
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Sample Preparation

Spectrophotometric Analysis

Result

Weigh Disperse Dye

Dissolve in Solvent (e.g., Acetone)

Prepare Stock Solution

Dilute to Working Concentration

Prepare Blank (Solvent)

Scan Absorbance vs. Wavelength

Calibrate Spectrophotometer

Identify Wavelength of Peak Absorbance (λmax)

Click to download full resolution via product page

Caption: Workflow for λmax determination.
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This comprehensive guide provides the foundational technical information for researchers and

professionals working with Disperse Red 167. The provided data and protocols facilitate

accurate spectroscopic analysis, a critical component in both research and industrial

applications of this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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